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A comprehensive search of available scientific literature and chemical databases has revealed

no specific applications or established protocols for the use of dibromochloroborane (BBrCl) as

a Lewis acid catalyst in organic synthesis.

While boron trihalides such as boron tribromide (BBr₃) and boron trichloride (BCl₃) are well-

established and potent Lewis acids frequently employed in a wide array of organic

transformations, their mixed halogen counterpart, BBrCl, does not appear to be a commonly

utilized reagent for catalysis. The reasons for its apparent lack of use in the synthetic literature

are not explicitly detailed but could be related to difficulties in its preparation, purification,

stability, or a lack of advantageous reactivity compared to the more readily available homo-

halogenated boron species.

Theoretical studies on mixed boron trihalides have been conducted to understand their Lewis

acidic properties relative to their parent trihalides. However, these computational investigations

do not translate to practical, documented applications in a laboratory setting for synthetic

purposes.

Therefore, it is not possible to provide detailed application notes, experimental protocols,

quantitative data tables, or mechanistic diagrams for the Lewis acid-catalyzed reactions of

BBrCl as there is no foundational research to draw upon.

For researchers and drug development professionals interested in potent boron-based Lewis

acid catalysis, it is recommended to consult the extensive literature on the following well-

characterized catalysts:
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Boron Tribromide (BBr₃): Widely used for the cleavage of ethers and esters, as well as in

Friedel-Crafts reactions and other electrophilic activations.

Boron Trichloride (BCl₃): A versatile Lewis acid for similar applications to BBr₃, often with

differing selectivity. It is also used in the synthesis of other organoboron compounds.

Boron Trifluoride Etherate (BF₃·OEt₂): A more conveniently handled liquid source of BF₃, it is

a workhorse catalyst for a vast range of reactions including aldol reactions, Diels-Alder

reactions, and glycosylations.

Should specific protocols for these more common boron trihalide Lewis acids be of interest,

detailed information can be provided.
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with Dibromochloroborane (BBrCl)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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